Cas no 21911-68-2 (ethyl (4-methylphenyl)aminoacetate)

• Product Name: ethyl (4-methylphenyl)aminoacetate
• CAS No: 21911-68-2
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• MDL: MFCD11154309
• CID: 1073036
• PubChem ID: 13263396
• Update Time: 2025-04-20

ethyl (4-methylphenyl)aminoacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl [(4-methylphenyl)amino]acetate
• Glycine, N-(4-methylphenyl)-, ethyl ester
• CS-0214789
• ALBB-007092
• 21911-68-2
• ethyl N-(4-methylphenyl)glycinate
• ethyl 2-[(4-methylphenyl)amino]acetate
• ethyl 2-(4-methylanilino)acetate
• AKOS000258376
• Ethyl [(4-methylphenyl)amino]acetate (Ph(4-Me)-Gly-OEt)
• G34036
• SCHEMBL4035087
• ethyl 2-(p-tolylamino)acetate
• ETHYL P-TOLYLGLYCINATE
• LS-02570
• DTXSID601269756
• EN300-192680
• ethyl2-(p-tolylamino)acetate
• p-Tolylamino-acetic acid ethyl ester
• STK504290
• (4-methylphenyl)-glycine ethyl ester
• MFCD11154309
• phenylglycine, p-methyl- ethyl ester-
• ethyl (4-methylphenyl)aminoacetate

• MDL： MFCD11154309
• Inchi： 1S/C11H15NO2/c1-3-14-11(13)8-12-10-6-4-9(2)5-7-10/h4-7,12H,3,8H2,1-2H3
• InChI Key： RFCHXXFHULMCDW-UHFFFAOYSA-N
• SMILES： O(CC)C(CNC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.3Ų

ethyl (4-methylphenyl)aminoacetate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives